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  4. N-[(E)-(4-Fluorophenyl)methylideneamino]-2-(12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)acetamide
N-[(E)-(4-Fluorophenyl)methylideneamino]-2-(12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)acetamide N-[(E)-(4-Fluorophenyl)methylideneamino]-2-(12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)acetamide
Brand Name: Vulcanchem
CAS No.: 371120-64-8
VCID: VC0427361
InChI: InChI=1S/C24H25FN4O/c1-16-5-10-21-20(13-16)19-3-2-4-22-24(19)29(21)12-11-28(22)15-23(30)27-26-14-17-6-8-18(25)9-7-17/h5-10,13-14,22H,2-4,11-12,15H2,1H3,(H,27,30)/b26-14+
SMILES: CC1=CC2=C(C=C1)N3CCN(C4C3=C2CCC4)CC(=O)NN=CC5=CC=C(C=C5)F
Molecular Formula: C24H25FN4O
Molecular Weight: 404.5g/mol

N-[(E)-(4-Fluorophenyl)methylideneamino]-2-(12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)acetamide

CAS No.: 371120-64-8

Main Products

VCID: VC0427361

Molecular Formula: C24H25FN4O

Molecular Weight: 404.5g/mol

N-[(E)-(4-Fluorophenyl)methylideneamino]-2-(12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)acetamide - 371120-64-8

CAS No. 371120-64-8
Product Name N-[(E)-(4-Fluorophenyl)methylideneamino]-2-(12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)acetamide
Molecular Formula C24H25FN4O
Molecular Weight 404.5g/mol
IUPAC Name N-[(E)-(4-fluorophenyl)methylideneamino]-2-(12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)acetamide
Standard InChI InChI=1S/C24H25FN4O/c1-16-5-10-21-20(13-16)19-3-2-4-22-24(19)29(21)12-11-28(22)15-23(30)27-26-14-17-6-8-18(25)9-7-17/h5-10,13-14,22H,2-4,11-12,15H2,1H3,(H,27,30)/b26-14+
Standard InChIKey SDQDKRNWQVXWFP-VULFUBBASA-N
Isomeric SMILES CC1=CC2=C(C=C1)N3CCN(C4C3=C2CCC4)CC(=O)N/N=C/C5=CC=C(C=C5)F
SMILES CC1=CC2=C(C=C1)N3CCN(C4C3=C2CCC4)CC(=O)NN=CC5=CC=C(C=C5)F
Canonical SMILES CC1=CC2=C(C=C1)N3CCN(C4C3=C2CCC4)CC(=O)NN=CC5=CC=C(C=C5)F
PubChem Compound 9635418
Last Modified Nov 11 2021
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